Cas no 1058259-04-3 (2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide
• CAS No: 1058259-04-3
• MF: C₁₃H₁₁Cl₂NO₂S
• MW: 316.202940225601
• CID: 6136102
• PubChem ID: 25854045
• Update Time: 2025-10-28

2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-(thiophen-3-ylmethyl)acetamide
• AKOS024498458
• F5103-0089
• VU0635846-1
• 1058259-04-3

• Inchi： 1S/C13H11Cl2NO2S/c14-10-1-2-12(11(15)5-10)18-7-13(17)16-6-9-3-4-19-8-9/h1-5,8H,6-7H2,(H,16,17)
• InChI Key： STKCJXCZTSFHLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC1=CSC=C1)=O)Cl

Computed Properties

• Exact Mass: 314.9887552g/mol
• Monoisotopic Mass: 314.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide (CAS No. 1058259-04-3)

2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide, also known by its CAS number 1058259-04-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenoxy group and a thiophene moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide is defined by its molecular formula C₁₃H₁₁Cl₂NO₂S. The presence of the dichlorophenoxy group and the thiophene ring imparts specific physicochemical properties that are crucial for its biological activity. The compound's solubility, stability, and reactivity are influenced by these structural features, which have been extensively studied in recent research.

In the context of medicinal chemistry, 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has shown promising potential as a lead compound for drug development. Recent studies have focused on its pharmacological properties, particularly its ability to modulate specific biological targets. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide involves its interaction with key enzymes and receptors involved in the inflammatory response. Specifically, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. Additionally, the compound may also interact with other targets such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), further contributing to its anti-inflammatory effects.

Beyond its anti-inflammatory properties, 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer.

The safety profile of 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide is another critical aspect of its evaluation as a potential therapeutic agent. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In terms of formulation and delivery, various strategies have been explored to optimize the pharmacokinetic properties of 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide. These include the development of prodrugs, nanoparticles, and other drug delivery systems designed to enhance its bioavailability and target specificity. Such approaches aim to improve the efficacy and reduce the toxicity of the compound in clinical settings.

The current landscape of research on 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide is dynamic and evolving. Ongoing clinical trials are evaluating its safety and efficacy in treating various conditions, including chronic pain and cancer. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its future development as a novel pharmaceutical agent.

In conclusion, 2-(2,4-dichlorophenoxy)-N-[(thiophen-3-yl)methyl]acetamide (CAS No. 1058259-04-3) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory and anticancer agent warrants further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various therapeutic areas.